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Compound of Interest

Compound Name: Ferric oxide, yellow

Cat. No.: B039099 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the magnetic properties of goethite

(α-FeOOH), an iron oxyhydroxide of significant interest in various scientific and industrial fields,

including biomedical applications. This document details the intrinsic magnetic characteristics,

summarizes key quantitative data, and outlines the experimental protocols used for their

determination.

Core Magnetic Characteristics of Goethite
Goethite is fundamentally an antiferromagnetic material.[1][2][3] Below its Néel temperature

(T₀), the magnetic moments of the Fe³⁺ ions align in an antiparallel manner, resulting in a net

zero magnetization in the ideal crystal structure.[4] However, due to factors such as small grain

size, crystal defects, impurities, or uncompensated spins at the surface of nanoparticles,

goethite often exhibits weak ferromagnetism or "parasitic ferromagnetism".[1][3][5] This weak

magnetic behavior is crucial for its application in areas like drug delivery and magnetic

resonance imaging (MRI).

The Néel temperature of well-crystallized goethite is consistently reported to be around 120°C

(393 K).[1][3][5][6][7][8] However, this value can vary significantly, ranging from 60°C to 170°C,

depending on factors like particle size, crystallinity, and the presence of elemental substitutions

(e.g., Al for Fe).[3] For instance, nanocrystalline goethite can exhibit a transition to a

paramagnetic state at temperatures below 300 K.[2]
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Quantitative Magnetic Properties
The magnetic properties of goethite are highly dependent on its physical and chemical state.

The following tables summarize key quantitative data from various studies.

Table 1: Magnetic Susceptibility of Goethite

Sample Type
Magnetic Susceptibility
(m³/kg)

Reference

Natural Goethite 26 x 10⁻⁸ to 280 x 10⁻⁸ [3]

Natural Goethite ~0.4 x 10⁻⁶ [6]

Natural Goethite Concentrates
0.50 x 10⁻⁶ to 1.50 x 10⁻⁶

(initial)
[9]

Natural Goethite Concentrates
0.20 x 10⁻⁶ to 0.40 x 10⁻⁶

(high field)
[9]

Table 2: Coercivity of Goethite

Sample Type Coercivity (mT) Reference

Natural Goethite (remanent) ~268 [3]

Goethite Nanoparticles 5 [10]

Bulk Goethite 95 - 210 [10]

Natural Goethite Crystals 160 ± 40 [11]

Table 3: Saturation Magnetization of Goethite
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Sample Type
Saturation Magnetization
(Am²/kg)

Reference

Natural Goethite (remanent at

4.5 T)
22.2 x 10⁻³ [3]

Bulk Goethite 0.044 [10]

Natural Goethite Concentrates 30 x 10⁻³ to 450 x 10⁻³

Natural Goethite Crystals 0.31 ± 0.03

Experimental Protocols
The characterization of goethite's magnetic properties relies on a suite of sophisticated

experimental techniques. Detailed methodologies for key experiments are provided below.

Thermoremanent Magnetization (TRM) Acquisition
Thermoremanent magnetization is the magnetization acquired by a material when it is cooled

in the presence of an external magnetic field from a temperature above its ordering

temperature.

Methodology:

Sample Preparation: A well-characterized goethite sample is placed within a magnetometer

capable of high-temperature measurements.

Heating: The sample is heated to a temperature above its Néel temperature (typically

>130°C for well-crystallized goethite) in a zero-field environment.[5]

Field Application: A weak, constant magnetic field is applied to the sample.

Cooling: The sample is cooled back to room temperature in the presence of the magnetic

field.

Measurement: The acquired TRM is measured after the external field is removed.[5]
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Thermal Demagnetization: To determine the stability of the TRM and the Curie temperature,

the sample is subjected to stepwise heating in a zero-field environment, with the remaining

magnetization measured at each temperature step until it is fully demagnetized.[8]

Mössbauer Spectroscopy
Mössbauer spectroscopy is a powerful technique for probing the local magnetic environment of

iron nuclei, providing information on magnetic ordering, hyperfine fields, and the presence of

different iron-bearing phases.

Methodology:

Source: A radioactive source, typically ⁵⁷Co, is used to emit gamma rays.

Sample and Detector: The gamma rays pass through the goethite sample, and a detector

measures the transmitted intensity.

Doppler Modulation: The energy of the gamma rays is modulated by moving the source

relative to the absorber, creating a Doppler effect.

Spectrum Acquisition: A Mössbauer spectrum is obtained by plotting the gamma-ray counts

as a function of the source velocity.

Data Analysis: The resulting spectrum, often characterized by broad and asymmetric

resonant lines for goethite, is fitted with Lorentzian functions or distributions of Lorentzians to

determine the magnetic hyperfine field distribution.[12][13] This analysis can reveal

information about crystallinity and stoichiometry.[13]

Hysteresis Measurements (B-H Curves)
Hysteresis loops provide crucial information about the coercivity, remanence, and saturation

magnetization of a material.

Methodology:

Sample Placement: The goethite sample is placed in a vibrating sample magnetometer

(VSM) or a SQUID magnetometer.
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Field Cycling: A strong external magnetic field is applied and cycled from a large positive

value to a large negative value and back to the positive maximum.

Magnetization Measurement: The magnetization of the sample is measured at each applied

field strength.

Data Plotting: The magnetization (M or B) is plotted against the applied magnetic field (H) to

generate the hysteresis loop.

Parameter Extraction: Key parameters such as saturation magnetization (Ms), remanent

magnetization (Mr), and coercivity (Hc) are extracted from the loop. It is important to note

that goethite is magnetically hard and may require very high fields (in excess of 10 T) to

approach magnetic saturation.[6]

Visualizations of Experimental Workflows and
Logical Relationships
The following diagrams, generated using the DOT language, illustrate key experimental

workflows and conceptual relationships in the study of goethite's magnetic properties.
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Workflow for Thermoremanent Magnetization (TRM) Measurement
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Caption: Workflow for Thermoremanent Magnetization (TRM) Measurement.
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Factors Influencing Goethite's Magnetic Properties
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Caption: Factors Influencing Goethite's Magnetic Properties.
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Mössbauer Spectroscopy Data Analysis Workflow
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Caption: Mössbauer Spectroscopy Data Analysis Workflow.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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